1,3-Propanediol, 2-(5-methyl-2-furanyl)-
Overview
Description
1,3-Propanediol, 2-(5-methyl-2-furanyl)- is a compound that is used in the production of polymers such as polytrimethylene terephthalate . It is a colorless viscous liquid that is miscible with water .
Synthesis Analysis
The synthesis of this compound involves the protection of the formyl group of 5-hydroxymethylfurfural (5-HMF) using acetalization with 1,3-propanediol . The mixture of HMF and 1,3-propanediol was stirred at 333 K for 6 hours, which resulted in high HMF conversion (76.7%) and PDHMF selectivity (94.1%) .Chemical Reactions Analysis
The chemical reaction involved in the synthesis of this compound is the hydrogenation of 5-hydroxymethylfurfural (5-HMF) and its acetal with 1,3-propanediol to 2,5-bis (hydroxymethyl)furan . This is carried out using an optimized bimetallic Ni–Re catalyst supported on TiO2 at a carefully controlled pH .Physical And Chemical Properties Analysis
1,3-Propanediol, 2-(5-methyl-2-furanyl)- is a colorless viscous liquid that is miscible with water . It has a molecular weight of 76.095 g·mol−1, a density of 1.0597 g cm−3, a melting point of −27 °C, and a boiling point of 211 to 217 °C .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(5-methylfuran-2-yl)propane-1,3-diol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c1-6-2-3-8(11-6)7(4-9)5-10/h2-3,7,9-10H,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIBMRXXDAPWJFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(CO)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90549256 |
Source
|
| Record name | 2-(5-Methylfuran-2-yl)propane-1,3-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90549256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Methylfuran-2-yl)propane-1,3-diol | |
CAS RN |
112429-94-4 |
Source
|
| Record name | 2-(5-Methylfuran-2-yl)propane-1,3-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90549256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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